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Compound of Interest

Compound Name: Urease-IN-7

Cat. No.: B12382982

Get Quote

This technical guide provides a comprehensive overview of the enzyme urease, a critical target

in drug development, and details the chemical structure, properties, and mechanism of action

of a key inhibitor, acetohydroxamic acid. This document is intended for researchers, scientists,

and professionals in the field of drug development.

Introduction to Urease
Urease (EC 3.5.1.5) is a nickel-containing metalloenzyme that catalyzes the hydrolysis of urea

into ammonia and carbamate.[1][2] The carbamate produced spontaneously decomposes to

form a second molecule of ammonia and carbonic acid.[1] This enzymatic activity is crucial for

organisms that utilize urea as a nitrogen source.[3]

The enzyme is found in a variety of bacteria, fungi, algae, and plants.[1] In humans, urease is

not naturally present but is a significant virulence factor for several pathogenic bacteria,

including Helicobacter pylori and Proteus mirabilis. By producing ammonia, these bacteria can

neutralize the acidic environment of the stomach or urinary tract, facilitating their survival and

leading to diseases such as gastritis, peptic ulcers, and urinary tract infections.[4][5]
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Bacterial ureases are typically multimeric enzymes.[4] The active site of urease contains two

nickel ions that are essential for its catalytic activity.[3] These nickel ions are coordinated by

amino acid residues, primarily histidine, and a carbamylated lysine.[3]

The catalytic mechanism of urease involves the binding of urea to the nickel center, followed by

a nucleophilic attack of a water molecule or hydroxide ion, leading to the breakdown of urea.

Acetohydroxamic Acid: A Clinically Relevant Urease
Inhibitor
Given the absence of publicly available data for a specific compound named "Urease-IN-7,"

this guide will focus on a well-characterized and clinically significant urease inhibitor,

Acetohydroxamic Acid (AHA). AHA is a prescription medication used to treat urinary tract

infections caused by urea-splitting bacteria.[6]

Property Value

IUPAC Name N-hydroxyacetamide

Molecular Formula C2H5NO2

Molecular Weight 75.07 g/mol

SMILES CC(=O)NO

CAS Number 546-88-3

Acetohydroxamic acid is a competitive inhibitor of urease.[7] It functions by chelating the nickel

ions in the active site of the enzyme, thereby preventing the binding and hydrolysis of urea.[7]

The hydroxamic acid moiety is crucial for its inhibitory activity.

Parameter Value Source Organism

IC50

Varies depending on the

source of urease and assay

conditions.

Jack Bean, H. pylori, etc.
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Experimental Protocol: Urease Inhibition Assay
The following is a generalized protocol for determining the in vitro inhibitory activity of a

compound against urease.

Materials:

Urease enzyme (e.g., from Jack Bean)

Urea solution

Phosphate buffer (pH 7.4)

Test inhibitor compound

Nessler's reagent or a phenol-hypochlorite reagent (for ammonia quantification)

96-well microplate

Microplate reader

Procedure:

Prepare stock solutions of the urease enzyme, urea, and the test inhibitor in the appropriate

buffer.

In a 96-well plate, add a defined amount of the urease enzyme solution to each well.

Add varying concentrations of the test inhibitor to the wells. Include a control group with no

inhibitor.

Pre-incubate the enzyme with the inhibitor for a specified time at a controlled temperature

(e.g., 37°C).

Initiate the enzymatic reaction by adding the urea solution to each well.

Incubate the reaction mixture for a specific period (e.g., 30 minutes) at the controlled

temperature.
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Stop the reaction by adding a quenching agent.

Quantify the amount of ammonia produced using a colorimetric method, such as the

Nessler's or Berthelot's (phenol-hypochlorite) reaction.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the percentage of inhibition for each inhibitor concentration and determine the

IC50 value.

Visualizations
The following diagrams illustrate the urease catalytic cycle and the mechanism of inhibition by

acetohydroxamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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